Cas no 2113-08-8 ( )

  structure
  structure
Product name: 
CAS No:2113-08-8
MF:C4H12ClN5
MW:165.624578475952
CID:911164
PubChem ID:12234209

  Chemical and Physical Properties

Names and Identifiers

    • 1-ethyl-anthracene; Anthracene, 1-ethyl-; 1-ethyl-biguanide, hydrochloride; 1-Aethyl-anthracen; AC1L49IN; 1-Aethyl-biguanid, Hydrochlorid; 1-Ethylanthracen; CTK1J4973; 1-ethyl-1H-benzoimidazole 3-oxide; ethyl biguanide hydrochloride; 1-Aethyl-benzimidazol-3-oxid; 41637-86-9;
    • SCHEMBL1937669
    • N-Ethyltriimidodicarbonic diamide--hydrogen chloride (1/1)
    • NSC-210552
    • DTXSID30943451
    • N-ethylbiguanide hydrochloride
    • NSC210552
    • 2113-08-8
    •  
    • Inchi: InChI=1S/C4H11N5.ClH/c1-2-8-4(7)9-3(5)6;/h2H2,1H3,(H6,5,6,7,8,9);1H
    • InChI Key: BMKJPIBZJKDTGC-UHFFFAOYSA-N
    • SMILES: CCN=C(N)N=C(N)N.Cl

Computed Properties

  • Exact Mass: 129.10163
  • Monoisotopic Mass: 165.078
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 132
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 103A^2

Experimental Properties

  • Density: 1.35
  • Boiling Point: 301.8°C at 760 mmHg
  • Flash Point: 136.3°C
  • Refractive Index: 1.598
  • PSA: 102.78
  • LogP: 1.49730

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